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Compound Focus: Methacycline Hydrochloride

CAS No.: 3963-95-9

Cat. No.: S535081

Get Quote

Chemical & Pharmaceutical Properties

The table below summarizes the core chemical and pharmaceutical specification data for Methacycline

hydrochloride, which is essential for quality control in research [1] [2].

Property Specification

CAS No. 3963-95-9 [3] [4] [2]

Molecular Formula C₂₂H₂₂N₂O₈ · HCl [1] [3]

Molecular Weight 478.88 g/mol [3] [4]

Potency (USP) Not less than 832 μg and not more than 970 μg of methacycline (C₂₂H₂₂N₂O₈)

per mg [1].

pH (10 mg/mL
solution)

Between 2.0 and 3.0 [1].

Water Content Not more than 2.0% [1].
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Analytical Method & Stability

A primary challenge in working with tetracycline antibiotics is their stability. Here is a high-performance

liquid chromatography (HPLC) method, adapted from the United States Pharmacopeia (USP), which is

suitable for stability-indicating assays [1] [5].

Objective: To separate and quantify Methacycline and its potential degradants, such as doxycycline
[1] [5].

Column: L1 (e.g., C8 or C18), 4.6-mm × 15-cm, 3.5-µm packing [1].
Mobile Phase: Mixture of 0.2 M ammonium oxalate, dimethylformamide, and 0.1 M edetate disodium

(11:5:4). Adjust to pH 7.0 with tetrabutylammonium hydroxide [1].
Flow Rate: 1 mL/min [1].

Detection: UV at 354 nm [1].
System Suitability:

Resolution: Resolution (R) between methacycline and doxycycline should be not less than 1.5
[1].

Tailing Factor: Not more than 1.5 for the methacycline peak [1].

This method is robust because the silica hydride-based columns can reduce peak tailing of basic analytes like

tetracyclines, providing better separation of structurally similar degradants [5]. The following workflow

outlines the key steps for sample preparation and analysis:
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Solubility & Stock Solution Preparation

For planning in vitro experiments, here is the solubility data and guidance for preparing stock solutions [3]

[4].
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Solvent Solubility Notes

Water 5-6.67 mg/mL (10.44 - 13.93
mM) [3] [4]

May require ultrasonication [4].

DMSO 3-50 mg/mL (6.26 - 104.41 mM)
[3] [4]

Higher concentrations are achievable; solution may be
hygroscopic [4].

Ethanol Insoluble [3] Not recommended for stock solutions.

Protocol for 10 mM Stock Solution in DMSO [4]:

Calculate the mass needed. For example, to make 1 mL of solution: (10 µmol/mL) × (478.88
mg/mmol) = 4.79 mg of Methacycline HCl.

Accurately weigh the compound and transfer to a vial.
Add 1 mL of DMSO and mix thoroughly (sonication may be required).

Storage: Aliquot and store at -20°C or -80°C for long-term stability. Avoid repeated freeze-thaw
cycles.

Biological Activity & Experimental Use

Beyond its antibiotic properties, Methacycline HCl has research applications as an epithelial-mesenchymal

transition (EMT) inhibitor [3] [4].

In Vitro Application: To inhibit TGF-β1-induced EMT in primary alveolar epithelial cells, Methacycline
HCl is used at concentrations of 10-20 μM for 48 hours [3] [4]. It works by inhibiting non-Smad

pathways (JNK, p38, Akt) without affecting Smad signaling [3] [4].
In Vivo Application: In a murine model of pulmonary fibrosis, it has been administered

intraperitoneally at 100 mg/kg daily, starting 10 days after bleomycin instillation [3] [4].

The diagram below summarizes this anti-fibrotic mechanism of action:
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Suggested FAQs for Your Support Center

Based on this data, here are some potential FAQs you could include:

What is the recommended HPLC method for analyzing Methacycline hydrochloride purity and
stability?
How do I prepare a 10 mM stock solution of Methacycline HCl in DMSO?
What are the key solubility considerations for Methacycline HCl in aqueous and organic
solvents?
What is the experimental protocol for using Methacycline HCl as an EMT inhibitor in cell
models?
What are the main degradation products of Methacycline HCl, and how are they separated?

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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